5-Ethyl-2-(2-nitroanilino)thiophene-3-carboxylic acid

• CAS No.: 61325-03-9
• Molecular Formula: C13H12N2O4S
• Molecular Weight: 292.31 g/mol
• IUPAC Name: 5-ethyl-2-(2-nitroanilino)thiophene-3-carboxylic acid
• InChI: InChI=1S/C13H12N2O4S/c1-2-8-7-9(13(16)17)12(20-8)14-10-5-3-4-6-11(10)15(18)19/h3-7,14H,2H2,1H3,(H,16,17)
• InChI Key: YMUVWCRVJDCTHX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC2=CC=CC=C2[N+](=O)[O-])C(=O)O

Description

5-Ethyl-2-(2-nitroanilino)thiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C13H12N2O4S and its molecular weight is 292.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Ethyl 5-ethyl-2-(2-nitroanilino)-thiophene-3-carboxylate (6.0 g) dissolved in ethanol (100 ml) and water (50 ml) and heated to 60° C. with stirring. Sodium hydroxide (5 N, 50 ml) was then added and the temperature maintained for 16 hours. The reaction mixture was cooled and diluted with water (500 ml), and solid title product filtered off, m.p. 189°-191° C. (EtOAc).

Synthesis routes and methods II

Procedure details